Cas no 1602420-57-4 (3-(1-methyl-1H-1,2,3-triazol-5-yl)propanal)

• Product Name: 3-(1-methyl-1H-1,2,3-triazol-5-yl)propanal
• CAS No: 1602420-57-4
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 6039764
• PubChem ID: 114690260
• Update Time: 2025-05-24

3-(1-methyl-1H-1,2,3-triazol-5-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-1,2,3-triazol-5-yl)propanal
• 1602420-57-4
• EN300-1847893

• Inchi： 1S/C6H9N3O/c1-9-6(3-2-4-10)5-7-8-9/h4-5H,2-3H2,1H3
• InChI Key： FCARYTXNKQCGEH-UHFFFAOYSA-N
• SMILES： O=CCCC1=CN=NN1C

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 47.8Ų

Additional information on 3-(1-methyl-1H-1,2,3-triazol-5-yl)propanal

Professional Introduction to Compound with CAS No 1602420-57-4 and Product Name 3-(1-methyl-1H-1,2,3-triazol-5-yl)propanal

Compound with the CAS number 1602420-57-4 and the product name 3-(1-methyl-1H-1,2,3-triazol-5-yl)propanal represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a 1-methyl-1H-1,2,3-triazol-5-yl moiety in its molecular structure suggests a high degree of versatility, making it a valuable candidate for further exploration in drug development.

The triazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability. The incorporation of a methyl group at the 1-position of the triazole ring further modulates its electronic and steric properties, potentially leading to improved pharmacokinetic profiles. This modification has been strategically employed to optimize bioavailability and reduce unwanted side effects, aligning with contemporary trends in drug design.

Recent studies have highlighted the importance of propanal derivatives in the development of novel therapeutic agents. The aldehyde functional group in 3-(1-methyl-1H-1,2,3-triazol-5-yl)propanal provides a reactive site for further chemical modifications, enabling the synthesis of complex molecules with tailored biological activities. This compound has been investigated for its potential role in modulating enzyme inhibition and receptor binding, which are critical factors in drug efficacy.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been accompanied by advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methodologies have provided invaluable insights into its molecular structure and conformational dynamics. The data obtained from these studies have been instrumental in refining synthetic routes and optimizing reaction conditions for large-scale production.

The application of computational chemistry has also played a pivotal role in understanding the pharmacological properties of 3-(1-methyl-1H-1,2,3-triazol-5-yl)propanal. Molecular docking simulations have been employed to predict its interactions with biological targets, such as enzymes and receptors. These simulations have revealed promising binding affinities and selectivity profiles, suggesting its potential as a lead compound for further drug development.

Moreover, the compound's stability under various physiological conditions has been a focus of research. Studies have demonstrated that 3-(1-methyl-1H-1,2,3-triazol-5-yl)propanal exhibits remarkable resistance to hydrolysis and oxidation, which are common degradation pathways for organic molecules. This stability is attributed to the robust nature of the triazole ring and the protective effect provided by the methyl group. Such characteristics are highly desirable in pharmaceuticals, as they ensure prolonged efficacy and reduced dosing frequency.

Another area of interest has been the compound's potential role in neurological disorders. The triazole moiety has been shown to interact with neurotransmitter systems, suggesting possible applications in treating conditions such as epilepsy and Alzheimer's disease. Preliminary experiments have indicated that derivatives of this compound may modulate neurotransmitter release and receptor activity, offering new avenues for therapeutic intervention.

The synthesis of 3-(1-methyl-1H-1,2,3-triazol-5-yl)propanal involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the condensation of propionaldehyde with a suitable azide derivative under controlled conditions. Subsequent reduction steps yield the desired triazole-containing intermediate, which is then functionalized to introduce the methyl group at the 1-position. Each step is meticulously optimized to ensure high yields and purity.

The use of green chemistry principles has been integrated into the synthesis of this compound to minimize environmental impact. Solvent selection has been carefully considered to prioritize biodegradable and low-toxicity options. Additionally, catalytic methods have been employed to reduce waste generation and energy consumption. These approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices.

Future research directions for 3-(1-methyl-1H-1,2,3-triazol-5-yl)propanal include exploring its potential as an intermediate for more complex drug molecules. By leveraging its reactive aldehyde group and versatile triazole core, chemists can design novel compounds with enhanced therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these endeavors.

In conclusion,3-(1-methyl-1H-1,2,3-triazol-5-yl)propanal (CAS No 1602420-57-4) represents a promising entity in chemical biology and drug development. Its unique structural features offer multiple avenues for therapeutic intervention across various disease domains. With ongoing research focused on optimizing synthesis methods and exploring new applications, this compound holds significant potential as a building block for next-generation pharmaceuticals.